Cas no 1190-76-7 ((2Z)-but-2-enenitrile)
(2Z)-but-2-enenitrile structure
Product Name:(2Z)-but-2-enenitrile
CAS No:1190-76-7
MF:C4H5N
MW:67.0892007350922
MDL:MFCD01656472
CID:172145
PubChem ID:643774
Update Time:2025-09-18
(2Z)-but-2-enenitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-Butenenitrile, (2Z)-(9CI)
- (Z)-2-Butenenitrile
- CIS-CROTONONITRILE
- (2Z)-but-2-enenitrile
- isocrotononitrile
- 1190-76-7
- CIS-.BETA.-METHYLACRYLONITRILE
- DTXSID801030723
- (Z)-but-2-enenitrile
- cis-but-2-enenitrile
- NSC165574
- Isocrotonic nitrile
- Crotononitrile, (Z)-
- cis-Cyanopropene
- cis-2-Butenenitrile
- UNII-F827TLS5FM
- 4-02-00-01507 (Beilstein Handbook Reference)
- BRN 1719746
- (Z)-CH3CH=CHCN
- cis-1-Propenyl cyanide
- 2-butenenitrile, (2Z)-
- 2-Butenenitrile, (Z)-
- F827TLS5FM
- cis-beta-Methylacrylonitrile
- (Z)-Crotononitrile
- 2-BUTENENITRILE, CIS-
- NSC-165574
- 2-Butenenitrile, (2Z )-
-
- MDL： MFCD01656472
- Inchi： 1S/C4H5N/c1-2-3-4-5/h2-3H,1H3/b3-2-
- InChI Key： NKKMVIVFRUYPLQ-IHWYPQMZSA-N
- SMILES： N#C/C=C\C
Computed Properties
- Exact Mass: 67.04225
- Monoisotopic Mass: 67.042199
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 5
- Rotatable Bond Count: 0
- Complexity: 72.9
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 23.8
- XLogP3: 0.8
Experimental Properties
- Density: 0.8190
- Melting Point: -72.6°C
- Boiling Point: 108.92°C (estimate)
- Flash Point: 20°C
- Refractive Index: 1.4134
- PSA: 23.79
(2Z)-but-2-enenitrile Security Information
- Hazardous Material transportation number：2924
- HazardClass：3.1
- PackingGroup：II
(2Z)-but-2-enenitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-307574-1.0g |
(2Z)-but-2-enenitrile |
1190-76-7 | 1.0g |
$0.0 | 2023-02-26 | ||
| Enamine | EN300-307574-1g |
(2Z)-but-2-enenitrile |
1190-76-7 | 1g |
$0.0 | 2023-09-05 |
(2Z)-but-2-enenitrile Related Literature
-
Adam J. Trevitt,Fabien Goulay Phys. Chem. Chem. Phys. 2016 18 5867
-
Jin Xu,Yang Yu,Guanghua Li,Shanshan Wang,Yongxin Liu,Dan Liu,Cheng Wang RSC Adv. 2016 6 104451
-
Sébastien B. Morales,Sébastien D. Le Picard,André Canosa,Ian R. Sims Faraday Discuss. 2010 147 155
-
M. A. Blitz,P. W. Seakins Chem. Soc. Rev. 2012 41 6318
-
Coralie Berteloite,Sébastien D. Le Picard,Nadia Balucani,André Canosa,Ian R. Sims Phys. Chem. Chem. Phys. 2010 12 3677
1190-76-7 ((2Z)-but-2-enenitrile) Related Products
- 764-42-1(Fumaronitrile)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
Recommended suppliers
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
